2-oxo-4-propyl-2H-chromen-7-yl N-(tert-butoxycarbonyl)norvalinate

Specification

• Molecular Formula: C22H29NO6
• Molecular Weight: 403.5 g/mol
• IUPAC Name: (2-oxo-4-propylchromen-7-yl) 2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate
• Standard InChI: InChI=1S/C22H29NO6/c1-6-8-14-12-19(24)28-18-13-15(10-11-16(14)18)27-20(25)17(9-7-2)23-21(26)29-22(3,4)5/h10-13,17H,6-9H2,1-5H3,(H,23,26)
• Standard InChI Key: LPEXQJKOPMYZRX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=C1C=CC(=C2)OC(=O)C(CCC)NC(=O)OC(C)(C)C

Introduction

The compound 2-oxo-4-propyl-2H-chromen-7-yl N-(tert-butoxycarbonyl)norvalinate is a complex organic molecule that combines elements of coumarin and amino acid derivatives. Despite the lack of specific information on this exact compound in the provided search results, we can infer its structure and potential properties based on related compounds and general principles of organic chemistry.

Synthesis Steps:

• Coumarin Formation: This involves the condensation of a phenol with an acyl chloride or an anhydride in the presence of a base.

• Attachment of Amino Acid Derivative: This step would involve the reaction of the coumarin with a protected amino acid, such as N-(tert-butoxycarbonyl)norvaline, in the presence of a coupling agent.

Biological Activity

While specific biological activity data for 2-oxo-4-propyl-2H-chromen-7-yl N-(tert-butoxycarbonyl)norvalinate is not available, related coumarin derivatives have shown various biological activities, including anticancer and antimicrobial properties.

Research Findings and Future Directions

Given the lack of direct information, future research should focus on synthesizing and characterizing this compound, followed by in vitro and in vivo studies to determine its biological activity and potential applications.